2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H13BrClNO2/c1-10-2-5-12(6-3-10)18-15(19)9-20-14-7-4-11(16)8-13(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: SIBNGJBQSSEGOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C15H13BrClNO2
• Molecular Weight: 354.62 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide, also known as BCAA, is a chemical compound that has been widely used in scientific research for various purposes. This compound belongs to the class of amides and has a molecular weight of 375.77 g/mol.

Mechanism of Action

The exact mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is not fully understood. However, it is believed that 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide exerts its effects by inhibiting the activity of certain enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide reduces the production of inflammatory mediators, thereby exerting its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess various biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to reduce the levels of cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response.
In addition, 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess antioxidant properties. It has been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), thereby reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide in lab experiments is its low toxicity. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to be relatively non-toxic, making it a safe compound for use in lab experiments. Another advantage of using 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is its stability. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is a stable compound that can be stored for long periods of time without undergoing degradation.
One of the limitations of using 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide in lab experiments is its limited solubility in water. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is a hydrophobic compound that is poorly soluble in water. This can make it difficult to prepare solutions of 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide for use in lab experiments.

Future Directions

There are several future directions for research on 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide. One direction is the development of new drugs based on 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.
Another direction is the development of new herbicides based on 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess herbicidal properties, making it a potential candidate for the development of new herbicides for crop protection.
Conclusion:
In conclusion, 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is a chemical compound that has been widely used in scientific research for various purposes. It possesses anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases. It also possesses herbicidal properties, making it a potential candidate for the development of new herbicides for crop protection. Despite its limited solubility in water, 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is a safe and stable compound that can be used in lab experiments. There are several future directions for research on 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide, including the development of new drugs and herbicides based on this compound.

Synthesis Methods

The synthesis of 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide involves the reaction between 2-(4-bromo-2-chlorophenoxy) acetic acid and 4-methylphenylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been widely used in scientific research for various purposes. One of the main applications of 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is in the field of medicinal chemistry. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.
Another important application of 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide is in the field of agriculture. 2-(4-bromo-2-chlorophenoxy)-N-(4-methylphenyl)acetamide has been found to possess herbicidal properties, making it a potential candidate for the development of new herbicides for crop protection.